Cas no 88911-21-1 (2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester)

88911-21-1 structure
Product name:2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
- methyl 5-(1,2-dihydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-yl)pentanoate
- Methyl 5-(1,2-dihydroxyoctahydropentalen-2-yl)pentanoate
- DTXSID30750506
- 88911-21-1
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- Inchi: InChI=1S/C14H24O4/c1-18-12(15)7-2-3-8-14(17)9-10-5-4-6-11(10)13(14)16/h10-11,13,16-17H,2-9H2,1H3
- InChI Key: BDLSHEHXRWFNGR-UHFFFAOYSA-N
- SMILES: COC(=O)CCCCC1(CC2CCCC2C1O)O
Computed Properties
- Exact Mass: 256.16745924g/mol
- Monoisotopic Mass: 256.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 1.6
2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester Related Literature
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
88911-21-1 (2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester) Related Products
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